Cas no 1804474-30-3 (Methyl 6-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 6-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804474-30-3
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4842027
• Update Time: 2025-10-20

Methyl 6-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F4NO4/c1-18-8(17)4-6-3-7(5-12)16-10(9(6)19-2)20-11(13,14)15/h3H,4-5H2,1-2H3
• InChI Key： QUOGOCCDZQAJAK-UHFFFAOYSA-N
• SMILES： FCC1C=C(C(=C(N=1)OC(F)(F)F)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate

Methyl 6-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate: A Comprehensive Overview

Methyl 6-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate, with the CAS number 1804474-30-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is notable for its unique structural features, which include a pyridine ring substituted with various functional groups, including a fluoromethyl group, a methoxy group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties and potential applications.

The synthesis of this compound involves advanced organic chemistry techniques, particularly focusing on the construction of pyridine derivatives with multiple substituents. Recent studies have highlighted the importance of such compounds in the development of novel drugs and agrochemicals due to their ability to interact with specific biological targets. For instance, the presence of fluorinated groups in the molecule enhances its stability and bioavailability, making it a promising candidate for drug delivery systems.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in disease pathways. Researchers have explored its role in modulating cellular signaling pathways, which could lead to innovative therapeutic strategies for conditions such as cancer and inflammatory diseases. Additionally, its application in pest control has been investigated, with studies suggesting that it may serve as an effective agent against agricultural pests without causing significant harm to non-target species.

The structural complexity of Methyl 6-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate makes it an interesting subject for computational chemistry studies. Advanced modeling techniques have been employed to predict its interactions with biological molecules, providing insights into its mechanism of action. These studies have also shed light on its potential for optimization through chemical modifications, further expanding its application scope.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Recent research has focused on assessing its environmental impact, particularly in aquatic ecosystems. Findings indicate that while it exhibits moderate persistence in certain conditions, its toxicity levels are within acceptable limits for controlled agricultural use.

In conclusion, Methyl 6-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique chemical structure and promising biological properties position it as a valuable asset in both pharmaceutical and agricultural research. As ongoing studies continue to unravel its full potential, this compound is expected to play a pivotal role in advancing modern medicine and sustainable agriculture.